Cas no 907200-66-2 (4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole)

4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole structure
907200-66-2 structure
Product Name:4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole
CAS No:907200-66-2
MF:C13H14ClNO3
MW:267.708162784576
MDL:MFCD08457266
CID:1073081
PubChem ID:37818406
Update Time:2025-11-07

4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole
    • 4-(chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methylOxazole
    • LS-06028
    • DTXSID70653269
    • BB 0242341
    • 907200-66-2
    • MFCD08457266
    • CHEMBL5196980
    • SCHEMBL12163682
    • AKOS000265986
    • 4-chloromethyl-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole
    • 4-Chloromethyl-2-(3,4-dimethoxy-phenyl)-5- methyl-oxazole
    • CS-0315416
    • FT-0744447
    • 4-chloromethyl-2-(3,4-dimethoxy-phenyl)-5-methyl-oxazole
    • DB-078776
    • STK902079
    • Oxazole, 4-(chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-
    • ALBB-018308
    • MDL: MFCD08457266
    • Inchi: 1S/C13H14ClNO3/c1-8-10(7-14)15-13(18-8)9-4-5-11(16-2)12(6-9)17-3/h4-6H,7H2,1-3H3
    • InChI Key: CWEJNAPEPLYACX-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C)OC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

  • Exact Mass: 267.0662210g/mol
  • Monoisotopic Mass: 267.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.5Ų

4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole Pricemore >>

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abcr
AB410824-500 mg
4-(Chloromethyl)-2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazole
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abcr
AB410824-1 g
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